Crospovidone ~40,000

• CAS No.: 9003-39-8
• Product Name: Crospovidone ~40,000
• Molecular Formula: (C6H9NO)n; C6H9NO
• Molecular Weight: 111.14 g/mol
• IUPAC Name: 1-ethenylpyrrolidin-2-one
• Standard InChI: InChI=1S/C6H9NO/c1-2-7-5-3-4-6(7)8/h2H,1,3-5H2
• Standard InChIKey: WHNWPMSKXPGLAX-UHFFFAOYSA-N
• SMILES: C=CN1CCCC1=O
• Canonical SMILES: C=CN1CCCC1=O
• Boiling Point: 90-93 °C; 96 °C @ 14 mm Hg; 193 °C @ 400 mm Hg; at 1.3kPa: 90-93 °C; 194°F
• Colorform: Faintly yellow solid; WHITE TO CREAMY WHITE POWDER; White, free-flowing, amorphous powder or aqueous solution; Yellowish-brown amorphous hygroscopic powder; Clear to light straw colored liquid
• Density: 1.23 to 1.29 (NTP, 1992); 1.23-1.29; 1.04 @ 24 °C/4 °C; Relative density (water = 1): 1.04; 1..04
• Flash Point: 100.5 °C (213 °F) open cup; 95 °C closed cup; 93 °C; 199.4°F
• Melting Point: 13.9 °C; 13 °C; 57°F
• Physical Description: Polyvinylpyrrolidone is a white powder. Compatible with a wide range of hydrophilic and hydrophobic resins. (NTP, 1992); Liquid; White or nearly white powder; YELLOW-TO-BROWN HYGROSCOPIC POWDER.; COLOURLESS-TO-YELLOW LIQUID.; White powder.
• Description: N-Vinyl-2-pyrrolidone is a member of pyrrolidin-2-ones.; Povidone-Iodine is an iodophor solution containing a water-soluble complex of iodine and polyvinylpyrrolidone (PVP) with broad microbicidal activity. Free iodine, slowly liberated from the polyvinylpyrrolidone iodine (PVPI) complex in solution, kills eukaryotic or prokaryotic cells through iodination of lipids and oxidation of cytoplasmic and membrane compounds. This agent exhibits a broad range of microbicidal activity against bacteria, fungi, protozoa, and viruses. Slow release of iodine from the PVPI complex in solution minimizes iodine toxicity towards mammalian cells.; Polyvinylpyrrolidone is a white powder. Compatible with a wide range of hydrophilic and hydrophobic resins. (NTP, 1992)
• Shelf Life: Stable under recommended storage conditions.; Polymerizes readily in the presence of oxygen.; The product is stabilized against spontaneous polymerization prior to dispatch. It can however polymerize if the shelf-life or storage temperature are greatly exceeded.
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); Soluble in water and in ethanol. Insoluble in ether; Sol in water giving a colloidal soln; practically insol in ether; sol in alcohol, chloroform; Sol in chlorinated hydrocarbons, amines, nitro paraffins, lower wt fatty acids; Soluble in water; Soluble in alcohol; practically insoluble in chloroform, carbon tetrachloride, ether, solvent hexane, acetone.; Practically insoluble in acetone, and light petroleum.; Soluble in water and many organic solvents; In water, 5.2X10+4 mg/L @ 25 °C /Estimated/; Solubility in water: good; Solubility in water: very good
• Synonyms: 1-Vinyl-2-pyrrolidinone Polymers; 1-Vinyl-2-pyrrolidinone Polymer; 1-Vinyl-2-pyrrolidone Homopolymer; 1-Vinyl-2-pyrrolidone Polymer; 1-Vinylpyrrolidin-2-one Homopolymer; 143RP; 40K; 40K (Vinyl Polymer)
• Vapor Density: Relative vapor density (air = 1): 3.83; 3.83
• Vapor Pressure: 1.1X10-11 mm Hg @ 25 °C /Estimated/; Vapor pressure, Pa at 20 °C: 12; 0.09 mmHg
• PubChem Compound: 6917
• Last Modified: Nov 11 2021